Cas no 2876-26-8 (N-(3-methoxyphenyl)phenazine-1-carboxamide)

• Product Name: N-(3-methoxyphenyl)phenazine-1-carboxamide
• CAS No: 2876-26-8
• MF: C₂₀H₁₅N₃O₂
• MW: 329.352004289627
• CID: 5436473
• Update Time: 2025-08-04

N-(3-methoxyphenyl)phenazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)phenazine-1-carboxamide

• Inchi： 1S/C20H15N3O2/c1-25-14-7-4-6-13(12-14)21-20(24)15-8-5-11-18-19(15)23-17-10-3-2-9-16(17)22-18/h2-12H,1H3,(H,21,24)
• InChI Key： IJSFKBSDGVIMHB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(OC)=C2)=O)=C2C(N=C3C(=N2)C=CC=C3)=CC=C1

Additional information on N-(3-methoxyphenyl)phenazine-1-carboxamide

Recent Advances in the Study of N-(3-methoxyphenyl)phenazine-1-carboxamide (CAS: 2876-26-8)

N-(3-methoxyphenyl)phenazine-1-carboxamide (CAS: 2876-26-8) is a synthetic phenazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its unique chemical properties, biological activities, and mechanisms of action, particularly in the context of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's structure, characterized by a phenazine core linked to a 3-methoxyphenyl carboxamide moiety, has been shown to exhibit remarkable biological activity. Recent in vitro studies have demonstrated its efficacy against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action appears to involve interference with bacterial DNA replication and cell wall synthesis, making it a promising candidate for the development of novel antibiotics. Additionally, its ability to induce apoptosis in cancer cells has sparked interest in its potential as an anticancer agent.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of N-(3-methoxyphenyl)phenazine-1-carboxamide. The study revealed that the compound exhibits favorable bioavailability and metabolic stability, with minimal toxicity observed in preclinical models. These findings suggest that it could be a viable lead compound for further optimization and clinical development. The study also identified specific molecular targets, including key enzymes involved in bacterial and cancer cell proliferation, providing a foundation for future structure-activity relationship (SAR) studies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the synthesis and optimization of N-(3-methoxyphenyl)phenazine-1-carboxamide derivatives. The researchers successfully synthesized a series of analogs with enhanced potency and selectivity. Among these, several derivatives showed improved activity against methicillin-resistant Staphylococcus aureus (MRSA) and exhibited synergistic effects when combined with existing antibiotics. This highlights the potential of this compound class in addressing the growing challenge of antibiotic resistance.

Beyond its antimicrobial and anticancer properties, N-(3-methoxyphenyl)phenazine-1-carboxamide has also been investigated for its role in modulating oxidative stress and inflammation. A 2022 study in the European Journal of Pharmacology reported that the compound exhibits potent antioxidant activity, scavenging free radicals and reducing oxidative damage in cellular models. This dual functionality—targeting both microbial pathogens and oxidative stress—positions it as a multifunctional therapeutic agent with broad applicability.

In conclusion, the latest research on N-(3-methoxyphenyl)phenazine-1-carboxamide (CAS: 2876-26-8) underscores its potential as a versatile compound in drug discovery. Its unique chemical structure, combined with its promising biological activities, makes it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile, elucidating its precise mechanisms of action, and exploring its therapeutic potential in vivo. As the global demand for novel antimicrobial and anticancer agents continues to rise, this compound represents a compelling avenue for research and development in the chemical biology and pharmaceutical industries.